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Compound of Interest

Compound Name: AMTB hydrochloride

Cat. No.: B1667263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMTB hydrochloride is a potent and selective blocker of the Transient Receptor Potential

Melastatin 8 (TRPM8) channel.[1][2][3][4] TRPM8 is a non-selective cation channel activated

by cold temperatures and cooling agents like menthol. Its involvement in various physiological

and pathological processes, including pain, inflammation, and cancer, has made it a significant

target in drug discovery.[5][6] AMTB hydrochloride serves as a critical tool for investigating

the role of TRPM8 in these processes.[2][3] This document provides detailed protocols for the

preparation of AMTB hydrochloride stock solutions using dimethyl sulfoxide (DMSO) and

outlines key considerations for its application in research settings.

Data Presentation
The following table summarizes the key quantitative data for AMTB hydrochloride.
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Property Value Reference(s)

Molecular Weight 430.99 g/mol [1][4]

Solubility in DMSO Up to 100 mM [1][4]

pIC50 (for TRPM8) 6.23 [1][2][3]

Storage (Powder) Desiccate at room temperature [1][4]

Storage (Stock Solution in

DMSO)

-20°C for up to 1 month; -80°C

for up to 6 months
[2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM AMTB
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of AMTB
hydrochloride in DMSO.

Materials:

AMTB hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator water bath

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of AMTB hydrochloride powder to

room temperature to prevent condensation.
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Weighing: Accurately weigh the desired amount of AMTB hydrochloride powder in a sterile

microcentrifuge tube. For example, to prepare 1 ml of a 100 mM stock solution, weigh out

43.1 mg of AMTB hydrochloride (Molecular Weight = 430.99 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the AMTB hydrochloride powder. For a 100 mM solution with 43.1 mg of powder, add 1 ml

of DMSO.

Dissolution:

Cap the tube tightly and vortex gently to mix the powder and solvent.

To ensure complete dissolution, sonicate the solution in a water bath for 10-15 minutes.

Visually inspect the solution to ensure no particulates are present. Gentle warming to 37°C

may also aid in dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber, or foil-wrapped microcentrifuge tubes to protect from light.

For short-term storage (up to 1 month), store the aliquots at -20°C.[2]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution for use in typical cell culture

experiments. It is crucial to maintain a low final concentration of DMSO (typically ≤ 0.5%) to

avoid solvent-induced cytotoxicity.

Materials:

100 mM AMTB hydrochloride stock solution in DMSO
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Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 100 mM AMTB hydrochloride
stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is recommended to first prepare an intermediate dilution. For example, dilute the 100 mM

stock 1:100 in cell culture medium to create a 1 mM intermediate stock.

Final Working Solution Preparation:

Determine the final desired concentration of AMTB hydrochloride for your experiment.

Calculate the volume of the stock or intermediate solution needed to achieve this

concentration in your final assay volume.

Example: To treat cells in a 96-well plate with a final volume of 100 µl per well with 10 µM

AMTB hydrochloride, you can add 1 µl of a 1 mM intermediate stock to 99 µl of cell

culture medium in the well.

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without the AMTB hydrochloride.

Application to Cells: Gently mix the final working solution and add it to your cells. Incubate

for the desired experimental duration.

Mandatory Visualization
AMTB Hydrochloride Inhibition of the TRPM8 Signaling
Pathway
AMTB hydrochloride acts as an antagonist to the TRPM8 channel, thereby inhibiting its

downstream signaling cascades. Activation of TRPM8 by stimuli such as cold or menthol leads

to an influx of calcium ions (Ca2+), which then triggers various intracellular signaling pathways.
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These pathways have been implicated in promoting cancer cell proliferation, survival, and

migration. By blocking the initial Ca2+ influx, AMTB hydrochloride can effectively suppress

these pro-tumorigenic signals.
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AMTB hydrochloride blocks TRPM8-mediated signaling pathways.

Experimental Workflow for Assessing the Effect of
AMTB Hydrochloride on Cell Viability
This diagram outlines a typical workflow for an experiment designed to evaluate the impact of

AMTB hydrochloride on the viability of cancer cells.
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Workflow for a cell viability experiment using AMTB hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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